Cas no 2228707-96-6 (2-amino-2-methyl-3-(3-methyl-4-nitrophenyl)propan-1-ol)

• Product Name: 2-amino-2-methyl-3-(3-methyl-4-nitrophenyl)propan-1-ol
• CAS No: 2228707-96-6
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6012409
• PubChem ID: 165689832
• Update Time: 2025-06-08

2-amino-2-methyl-3-(3-methyl-4-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-3-(3-methyl-4-nitrophenyl)propan-1-ol
• 2228707-96-6
• EN300-1823100

• Inchi： 1S/C11H16N2O3/c1-8-5-9(6-11(2,12)7-14)3-4-10(8)13(15)16/h3-5,14H,6-7,12H2,1-2H3
• InChI Key： RURMHSVTWPSVFJ-UHFFFAOYSA-N
• SMILES： OCC(C)(CC1C=CC(=C(C)C=1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.1Ų

Additional information on 2-amino-2-methyl-3-(3-methyl-4-nitrophenyl)propan-1-ol

Introduction to 2-Amino-2-Methyl-3-(3-Methyl-4-Nitrophenyl)Propan-1-ol (CAS No. 2228707-96-6)

2-Amino-2-methyl-3-(3-methyl-4-nitrophenyl)propan-1-ol, also known by its CAS number 2228707-96-6, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and chemical research. This compound is characterized by its unique molecular structure, which includes an amino group, a methyl group, and a nitrophenyl moiety, making it a versatile candidate for further investigation.

The chemical formula of 2-amino-2-methyl-3-(3-methyl-4-nitrophenyl)propan-1-ol is C₁₁H₁₅N₂O₃. Its molecular weight is approximately 217.25 g/mol. The compound's structure can be visualized as a central carbon atom bonded to an amino group, a methyl group, and a hydroxyl group, with the nitrophenyl moiety attached to the central carbon through another carbon atom. This arrangement imparts specific chemical properties that are of interest to researchers.

In terms of physical properties, 2-amino-2-methyl-3-(3-methyl-4-nitrophenyl)propan-1-ol is a white crystalline solid at room temperature. It is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it suitable for use in various experimental conditions and formulations.

The synthesis of 2-amino-2-methyl-3-(3-methyl-4-nitrophenyl)propan-1-ol typically involves multi-step reactions, starting from readily available precursors. One common synthetic route involves the condensation of 3-methyl-4-nitrobenzaldehyde with 1-amino-1-methylethanol, followed by reduction and further functional group manipulations. The detailed synthetic protocols are well-documented in the literature and can be adapted for large-scale production if required.

In the realm of pharmaceutical research, 2-amino-2-methyl-3-(3-methyl-4-nitrophenyl)propan-1-ol has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its biological activities, particularly its interactions with specific enzymes and receptors. For instance, it has been reported to exhibit moderate inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, preliminary data suggest that this compound may have anti-inflammatory properties, making it a candidate for further exploration in the treatment of inflammatory diseases.

The pharmacokinetic profile of 2-amino-2-methyl-3-(3-methyl-4-nitrophenyl)propan-1-ol is another area of active research. Studies have shown that it has good oral bioavailability and a favorable distribution pattern in animal models. These properties are crucial for its potential use as an orally administered therapeutic agent. However, more detailed studies are needed to fully understand its metabolism and excretion pathways.

In the context of chemical research, 2-amino-2-methyl-3-(3-methyl-4-nitrophenyl)propan-1-ol serves as an important building block for the synthesis of more complex molecules. Its functional groups can be readily modified through various chemical reactions, allowing researchers to create derivatives with tailored properties. For example, the amino group can be acylated or alkylated to produce compounds with different reactivity profiles. Similarly, the nitro group can be reduced to an amino group or converted into other functional groups such as azides or hydrazines.

The safety profile of 2-amino-2-methyl-3-(3-methyl-4-nitrophenyl)propan-1-ol is also an important consideration. While it is not classified as a hazardous material under current regulations, proper handling and storage practices should be followed to ensure safety in laboratory settings. Researchers should consult material safety data sheets (MSDS) for detailed information on handling and disposal procedures.

In conclusion, 2-amino-2-methyl-3-(3-methyl-4-nitrophenyl)propan-1-oL (CAS No. 2228707--96-) is a promising compound with diverse applications in pharmaceuticals and chemical research. Its unique molecular structure and favorable properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights into the potential uses and mechanisms of action of this compound will emerge.